Cas no 18368-64-4 (2-Chloro-5-methylpyridine)

• Product Name: 2-Chloro-5-methylpyridine
• CAS No: 18368-64-4
• MF: C₆H₆ClN
• MW: 127.571540355682
• MDL: MFCD00792460
• CID: 51020
• PubChem ID: 24872966
• Update Time: 2025-08-03

2-Chloro-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methylpyridine
• 2-Chloro-5-picoline
• 2-?Chloro-?5-?methylpyridine
• 2-Chlor-5-methyl-pyridin
• 2-Chloro-3-methypyridine
• 2-chloro-5-methylpyrdine
• 2-chloro-5-methyl-pyridin
• 2-chloro-5-methyl-pyridine
• 2-Chloro-5-picoline 5GR
• 5-methyl-2-chloro-pyridine
• 6-CHLORO-3-METHYL PYRIDINE
• 6-CHLORO-3-PICOLINE
• 2-Chloro-5-Pilcoline
• 2-Chloro-5-picoline,94%
• 6-Chloro-3-picoline, 97%+
• SY007972
• 2-Chloro-5-methylpyridine, 97%
• DTXSID00342396
• 5-methyl-2-chloropyridine
• C1999
• AKOS000121119
• Pyridine, 2-chloro-5-methyl-
• A4063
• MFCD00792460
• FT-0611825
• 6-chloro-3-methylpyridine
• J-650261
• InChI=1/C6H6ClN/c1-5-2-3-6(7)8-4-5/h2-4H,1H
• SCHEMBL82409
• NS00006708
• AM20070064
• F0001-0666
• EC 418-050-0
• CS-W013478
• BCP19250
• 18368-64-4
• A812809
• EN300-27031
• AB07104
• 2-chloro-5-methyl pyridine
• 3-Picoline, 6-chloro-
• 2-chloranyl-5-methyl-pyridine
• TS-01674
• Q-101495
• AC-10768
• 2-Chloro-5-methylpyridine (2-Chloro-5-picoline)
• STL556245
• DB-015946
• BBL102443

• MDL： MFCD00792460
• Inchi： 1S/C6H6ClN/c1-5-2-3-6(7)8-4-5/h2-4H,1H3
• InChI Key： VXLYOURCUVQYLN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C

Computed Properties

• Exact Mass: 127.01900
• Monoisotopic Mass: 127.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.169 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 56°C/2.5mmHg(lit.)
• Flash Point: 90 ºC
• Refractive Index: n20/D 1.53(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 12.89000
• LogP: 2.04340
• Solubility: Uncertain

2-Chloro-5-methylpyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H412
• Warning Statement： P273,P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 21/22-38-52/53
• Safety Instruction： S23-S25-S36/37-S61
• RTECS：US6740000
• Hazardous Material Identification：
• Safety Term：S23;S25;S36/37;S61
• Risk Phrases：R21/22; R38; R52/53
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines